Cas no 2639399-28-1 ((4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2639399-28-1
• MF: C₁₆H₁₉NO₆S
• MW: 353.390163660049
• CID: 6450564
• PubChem ID: 165899861
• Update Time: 2025-08-02

(4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid
• (4S)-2-(1,3-dioxaindan-5-yl)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-4-carboxylic acid
• 2639399-28-1
• EN300-1589699

• Inchi： 1S/C16H19NO6S/c1-16(2,3)23-15(20)17-10(14(18)19)7-24-13(17)9-4-5-11-12(6-9)22-8-21-11/h4-6,10,13H,7-8H2,1-3H3,(H,18,19)/t10-,13?/m1/s1
• InChI Key： QOSSTWWLQXYXCL-VUUHIHSGSA-N
• SMILES： S1C[C@H](C(=O)O)N(C(=O)OC(C)(C)C)C1C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 353.09330850g/mol
• Monoisotopic Mass: 353.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639399-28-1)

The compound (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639399-28-1) is a highly specialized chiral thiazolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 1,3-dioxaindan moiety and the tert-butoxy carbonyl (Boc) protecting group, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the design of protease inhibitors and peptidomimetics.

In recent years, the demand for chiral building blocks like (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the growing focus on enantioselective drug development. The compound’s thiazolidine core is particularly noteworthy, as it mimics natural peptide structures, enabling its use in the synthesis of novel therapeutics targeting metabolic disorders and inflammatory diseases. This aligns with current trends in precision medicine, where researchers seek structurally diverse scaffolds to optimize drug efficacy and reduce side effects.

The Boc-protected functionality in CAS No. 2639399-28-1 offers synthetic flexibility, allowing chemists to deprotect the amine group under mild acidic conditions for further derivatization. This feature is critical in multi-step organic transformations, especially in solid-phase peptide synthesis (SPPS), a technique widely used in modern drug development. Additionally, the 1,3-dioxaindan moiety contributes to the compound’s stability and solubility, addressing common challenges in the formulation of hydrophobic drug candidates.

From an industrial perspective, (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous reagents, this compound’s compatibility with eco-friendly catalytic systems (e.g., enzymatic or photochemical methods) positions it as a future-forward intermediate. Its applications extend to agrochemical research, where chiral auxiliaries are employed to enhance the selectivity of crop protection agents.

Analytical characterization of CAS No. 2639399-28-1 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and enantiomeric excess (ee), which are crucial for reproducibility in medicinal chemistry studies. The compound’s physicochemical properties—including its melting point, logP, and hydrogen-bonding capacity—are also key parameters for computational chemists developing QSAR models.

In summary, (4S)-2-(1,3-dioxaindan-5-yl)-3-(tert-butoxy)carbonyl-1,3-thiazolidine-4-carboxylic acid represents a versatile tool for researchers exploring next-generation therapeutics and sustainable synthetic routes. Its structural complexity and functional group diversity cater to cutting-edge trends in drug design, making it a subject of ongoing investigation in both academic and industrial laboratories.